![molecular formula C8H11N3O B2860976 6-(Oxolan-3-yl)pyridazin-3-amine CAS No. 1602247-10-8](/img/structure/B2860976.png)
6-(Oxolan-3-yl)pyridazin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(Oxolan-3-yl)pyridazin-3-amine” is a chemical compound with the CAS Number: 1602247-10-8 . It has a molecular weight of 165.19 and its IUPAC name is 6-(tetrahydrofuran-3-yl)pyridazin-3-amine . The compound is in powder form .
Molecular Structure Analysis
The InChI code for “6-(Oxolan-3-yl)pyridazin-3-amine” is 1S/C8H11N3O/c9-8-2-1-7(10-11-8)6-3-4-12-5-6/h1-2,6H,3-5H2,(H2,9,11) . This indicates the presence of 8 carbon atoms, 11 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom in the molecule .Physical And Chemical Properties Analysis
“6-(Oxolan-3-yl)pyridazin-3-amine” is a powder that is stored at room temperature . It has a molecular weight of 165.19 . The InChI key for this compound is RBIUSFYFEFYCIL-UHFFFAOYSA-N .Scientific Research Applications
Pharmacology: Antihypertensive Agents
The pyridazine nucleus, particularly in compounds like 6-(Oxolan-3-yl)pyridazin-3-amine, has been identified as a core structure in the development of antihypertensive drugs . These compounds can act as vasodilators, reducing blood pressure by relaxing vascular smooth muscles.
Medicinal Chemistry: Anticancer Research
Pyridazinone derivatives exhibit potential as anticancer agents. The presence of the oxolan-3-yl group may influence the compound’s ability to interact with cancer cell lines, leading to the development of novel chemotherapeutic drugs .
Agrochemistry: Herbicides
The structural motif of 6-(Oxolan-3-yl)pyridazin-3-amine is found in certain herbicides. Its mode of action could involve disrupting the growth of unwanted plants without affecting the crops, offering a targeted approach to weed control .
Bioorganic Chemistry: Antimicrobial Activity
This compound has been shown to possess antimicrobial properties, making it a valuable scaffold for developing new antibiotics. Its ability to inhibit bacterial growth can be harnessed to treat various bacterial infections .
Neuropharmacology: Antidepressant and Anxiolytic Effects
Research suggests that pyridazinone derivatives can have antidepressant and anxiolytic effects. The specific structure of 6-(Oxolan-3-yl)pyridazin-3-amine might be conducive to binding with neural receptors, influencing neurotransmitter levels and improving mood disorders .
Enzyme Inhibition: Aldose Reductase Inhibitors
The compound has been used as a substrate for synthesizing new aldose reductase inhibitors, which are important in managing complications related to diabetes, such as diabetic neuropathy .
Safety and Hazards
The safety information for “6-(Oxolan-3-yl)pyridazin-3-amine” includes several hazard statements: H302, H312, H315, H319, H332, H335 . These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Future Directions
Pyridazine and pyridazinone derivatives have been shown to have numerous practical applications and have been utilized in medicinal chemistry against a range of biological targets and physiological effects . Therefore, “6-(Oxolan-3-yl)pyridazin-3-amine”, as a pyridazinone derivative, may have potential applications in drug discovery and development .
Mechanism of Action
Target of Action
Pyridazinone derivatives, to which this compound belongs, have been found to exhibit a wide range of pharmacological activities . They have been used in various drug discovery programs against a range of biological targets .
Mode of Action
It’s known that pyridazinone derivatives can inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that 6-(Oxolan-3-yl)pyridazin-3-amine might interact with its targets in a similar way, leading to changes in cellular processes.
Biochemical Pathways
Given the broad spectrum of activity associated with pyridazinone derivatives, it’s likely that multiple pathways are affected, leading to downstream effects that contribute to the compound’s pharmacological profile .
Result of Action
Pyridazinone derivatives have been associated with a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
properties
IUPAC Name |
6-(oxolan-3-yl)pyridazin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c9-8-2-1-7(10-11-8)6-3-4-12-5-6/h1-2,6H,3-5H2,(H2,9,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBIUSFYFEFYCIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2=NN=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Oxolan-3-yl)pyridazin-3-amine | |
CAS RN |
1602247-10-8 |
Source
|
Record name | 6-(oxolan-3-yl)pyridazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.